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Compound of Interest

Compound Name: Tetradecane-7,8-dione
CAS No.: 6305-47-1
Cat. No.: B3055106

Get Quote

Technical Safety Guide: 7,8-Tetradecanedione
Executive Summary & Compound Identity

7,8-Tetradecanedione is a symmetric aliphatic

-diketone (1,2-diketone). Unlike its volatile homolog 2,3-butanedione (diacetyl), this mid-chain
compound exhibits lower vapor pressure but retains the specific reactivity of the vicinal
carbonyl moiety. It is primarily utilized as a building block for low band-gap conjugated
polymers (e.g., in condensation with diaminothiophenes) and as a synthetic intermediate in
lipid and pheromone chemistry.

Due to the limited availability of direct toxicological datasets for this specific isomer, this guide
employs Read-Across Toxicology principles, deriving safety protocols from structural analogs
(short-chain

-diketones and long-chain aliphatic ketones).

Chemical Identification
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Parameter Detail

IUPAC Name 7,8-Tetradecanedione

CAS Number 6305-47-1

Molecular Formula

Molecular Weight 226.36 g/mol

SMILES CCCCCCC(=0)C(=0)Ccccececece

Structure Class

Vicinal Diketone (Lipophilic)

Physicochemical Profile

Data derived from experimental synthesis reports and homologous series interpolation.

Property

Value /| Observation Relevance to Safety

Physical State

) ] Dust inhalation hazard,;
Solid (Crystalline/Waxy) ) )
requires particulate controls.

Low-melting solid; may liquefy

Melting Point ~50-65 °C (Predicted) during transport or exothermic
reaction.
Low volatility at STP; thermal
Boiling Point >280 °C (Predicted) decomposition risk if distilled
without vacuum.
- Soluble in Lipophilic; readily penetrates
Solubility o )
_EtOH, Hexanes dermal barriers in solution.
Condenses with diamines;
Reactivity High (1,2-Dicarbonyl) susceptible to oxidative
cleavage.

Hazard Identification (GHS Classification)
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Classification based on Functional Group Analysis (FGA) and Read-Across from 2,3-
butanedione.

Core Hazards[1]

o Skin Irritation (Category 2): Lipophilic ketones strip dermal oils; the diketone moiety is a
known irritant.

o Eye Irritation (Category 2A): Dust or vapors (upon heating) cause severe irritation.
e Specific Target Organ Toxicity - Single Exposure (Respiratory): The

-diketone motif is structurally alert for respiratory toxicity (bronchiolitis obliterans
mechanism), though reduced volatility mitigates acute risk compared to diacetyl. Treat as a
potential respiratory sensitizer.

Signal Word: WARNING
Hazard Statements

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Experimental Protocols & Handling

As a Senior Application Scientist, | recommend the following "Self-Validating" protocols. These
workflows incorporate checkpoints to verify safety and chemical integrity in real-time.

Safe Synthesis Workflow (Alkyne Oxidation Route)

This route avoids toxic heavy metals (like Osmium) often used in dihydroxylation, preferring
Permanganate or Ruthenium-catalyzed oxidation of 7-tetradecyne.

Diagram 1: Synthesis & Safety Workflow This diagram outlines the logical flow from precursor
to purified product, highlighting critical safety control points (CP).
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Caption: Synthesis of 7,8-tetradecanedione via phase-transfer oxidation. CP indicates critical
safety control points.

Handling & Storage Protocol

The "Inert-First” Principle: Alpha-diketones are susceptible to auto-oxidation and hydration.
o Storage: Store under Argon/Nitrogen at 4°C.

e Solubilization: When preparing stock solutions (e.g., for polymer synthesis), add solvent
before removing from the fume hood to prevent dust generation.

e Decontamination: Use a solution of 10% Sodium Bisulfite (

) to clean glassware. This chemically reduces the dione to the less toxic diol/ketol species
before washing.

Emergency Response (SDS Core)
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Scenario Immediate Action Mechanistic Rationale

) ) Diketones can cause ciliary
) Move to fresh air; rest in half- ) ) )
Inhalation ) - stasis; upright posture aids
upright position.
lung clearance.

Wash with PEG-400 or Alcohol may increase
Skin Contact soap/water. Do NOT use transdermal absorption of the
alcohol immediately. lipophilic ketone.

Dilution is critical to prevent

Eye Contact Flush with water for 15 mins. corneal clouding from protein
cross-linking.
Spil Cover with weak bisulfite Bisulfite chemically neutralizes
pi : .
solution, then absorb. the reactive carbonyls.

Scientific Context: Reactivity & Applications
Understanding the why behind the safety allows for better risk management.
Reactivity Profile: The 7,8-tetradecanedione molecule possesses a "dual-electrophile” core.

The adjacent carbonyls create a strong dipole and a low-lying LUMO (Lowest Unoccupied
Molecular Orbital).

» Polymer Chemistry: It condenses with bis-nucleophiles (e.g., 3,4-diaminothiophene) to form
pyrazine rings. This reaction is driven by the stability of the aromatic product.

» Safety Implication: This same reactivity allows it to cross-link proteins (lysine residues) in
biological tissue, leading to sensitization.

Diagram 2: Reactivity & Polymerization Pathway Visualizing the condensation mechanism
utilized in low band-gap polymer synthesis.
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Caption: Condensation of 7,8-tetradecanedione with diamines. The electrophilic nature drives
both synthesis and toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.cdc.gov/niosh/docs/2016-111/default.html
https://www.benchchem.com/product/b3055106?utm_src=pdf-custom-synthesis#bc-rfq
https://apps.dtic.mil/sti/tr/pdf/ADA256653.pdf
https://pubs.acs.org/doi/suppl/10.1021/acsmacrolett.8b00682/suppl_file/mz8b00682_si_001.pdf
https://www.benchchem.com/product/b3055106/docs#safety-data-sheet-sds-for-7-8-tetradecanedione
https://www.benchchem.com/product/b3055106/docs#safety-data-sheet-sds-for-7-8-tetradecanedione
https://www.benchchem.com/product/b3055106/docs#safety-data-sheet-sds-for-7-8-tetradecanedione
https://www.benchchem.com/product/b3055106/docs#safety-data-sheet-sds-for-7-8-tetradecanedione
https://www.benchchem.com/product/b3055106?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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